Cas no 1806347-14-7 (2,3-Dichloro-4-methylbenzyl bromide)

• Product Name: 2,3-Dichloro-4-methylbenzyl bromide
• CAS No: 1806347-14-7
• MF: C₈H₇BrCl₂
• MW: 253.951179742813
• CID: 5004389
• Update Time: 2025-11-06

2,3-Dichloro-4-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-methylbenzyl bromide

• Inchi： 1S/C8H7BrCl2/c1-5-2-3-6(4-9)8(11)7(5)10/h2-3H,4H2,1H3
• InChI Key： FODWDAYJECWWFJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,3-Dichloro-4-methylbenzyl bromide

Introduction to 2,3-Dichloro-4-methylbenzyl bromide (CAS No. 1806347-14-7)

2,3-Dichloro-4-methylbenzyl bromide, with the chemical formula C₈H₆Br₂Cl₂, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound has garnered attention due to its versatile applications in the development of various chemical intermediates and active pharmaceutical ingredients (APIs). Its unique structural properties, characterized by the presence of two chlorine atoms and a bromine atom on a benzene ring substituted with a methyl group, make it a valuable building block for synthetic chemists.

The< strong>CAS number 1806347-14-7 uniquely identifies this compound in scientific literature and industrial applications. This numerical identifier ensures precise referencing and avoids any ambiguity in its identification, which is crucial in research and regulatory contexts. The compound's molecular structure, featuring a bromine substituent at the 4-position relative to the methyl group, enhances its reactivity, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, 2,3-Dichloro-4-methylbenzyl bromide has been extensively studied for its role in synthesizing complex molecules. One of the most notable applications is in the development of novel pharmaceuticals. Researchers have leveraged its reactivity to create derivatives that exhibit potent biological activities. For instance, studies have shown that compounds derived from this benzyl bromide are effective in modulating enzyme inhibition, which is a key strategy in drug design.

The pharmaceutical industry has been particularly interested in exploring the potential of< strong>2,3-Dichloro-4-methylbenzyl bromide as an intermediate for APIs. Its ability to undergo selective functionalization allows for the creation of diverse molecular architectures. This flexibility is crucial in drug discovery, where the goal is often to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent advances in medicinal chemistry have demonstrated its utility in generating lead compounds for diseases ranging from cancer to infectious disorders.

Beyond pharmaceuticals, this compound finds applications in materials science and agrochemicals. In materials science, it serves as a precursor for synthesizing polymers and specialty chemicals that exhibit unique electronic properties. These properties are essential for developing advanced materials used in electronics and optoelectronics. Similarly, in agrochemicals, derivatives of< strong>2,3-Dichloro-4-methylbenzyl bromide are being explored for their potential as herbicides and fungicides.

The synthesis of< strong>2,3-Dichloro-4-methylbenzyl bromide involves well-established organic reactions that highlight its synthetic utility. The chlorination and bromination processes used to introduce the substituents onto the benzene ring are critical steps that determine the compound's reactivity. Modern synthetic methodologies have improved these processes, making them more efficient and environmentally friendly. Techniques such as catalytic chlorination and electrochemical bromination have reduced waste generation and energy consumption.

In academic research, this compound has been used as a model system to study reaction mechanisms and develop new synthetic strategies. Its straightforward yet versatile structure allows researchers to investigate various aspects of organic chemistry without excessive complexity. For example, studies on its participation in radical reactions have provided insights into controlling selectivity and yield in synthetic transformations.

The industrial production of< strong>2,3-Dichloro-4-methylbenzyl bromide adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to verify the compound's identity and purity before it is released for use in research or commercial applications. These rigorous standards are essential for maintaining reproducibility across different batches.

The future prospects of< strong>CAS No. 1806347-14-7, or more accurately referred to as2,3-Dichloro-4-methylbenzyl bromide, are promising given its broad utility across multiple scientific disciplines. As research continues to uncover new applications and synthetic possibilities, this compound will likely remain a cornerstone of organic synthesis. Innovations in green chemistry may also lead to more sustainable methods for its production.

In conclusion,< strong>2,3-Dichloro-4-methylbenzyl bromide stands out as a multifaceted compound with significant implications for pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse chemical transformations that make it indispensable for researchers worldwide. As advancements continue to unfold in synthetic chemistry and drug discovery,< strong>CAS No. 1806347-14-7 will undoubtedly play an integral role in shaping future scientific developments.